Cas no 6737-16-2 (2-Oxetanone, 4-(chloromethyl)-)

• Product Name: 2-Oxetanone, 4-(chloromethyl)-
• CAS No: 6737-16-2
• MF: C₄H₅ClO₂
• MW: 120.53430056572
• CID: 394932
• PubChem ID: 11251997
• Update Time: 2025-04-19

2-Oxetanone, 4-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone, 4-(chloromethyl)-
• 4-(chloromethyl)oxetan-2-one
• SCHEMBL371927
• 6737-16-2
• DTXSID70460056
• AKOS006386115

• Inchi： 1S/C4H5ClO2/c5-2-3-1-4(6)7-3/h3H,1-2H2
• InChI Key： JQYKEHCFSSGQTL-UHFFFAOYSA-N
• SMILES： ClCC1CC(=O)O1

Computed Properties

• Exact Mass: 119.9978071g/mol
• Monoisotopic Mass: 119.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Beta propiolactones